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Compound Name: Antioxidant 5057

Cat. No.: B3029516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Antioxidant 5057 for the

stabilization of flexible polyurethane slabstock foams. The information is intended to guide

researchers and professionals in the effective application of this antioxidant to prevent thermal

degradation and discoloration during foam production and service life.

Introduction to Antioxidant 5057
Antioxidant 5057 is a high-performance, liquid aromatic amine antioxidant, chemically

described as an octylated-butylated diphenylamine. It is characterized by its low volatility and

high efficiency in preventing the thermal degradation of polymers.[1][2] In the manufacturing of

flexible polyurethane slabstock foams, Antioxidant 5057 is a crucial additive for preventing

scorch, which is the discoloration in the center of the foam bun caused by the exothermic

reaction of diisocyanates with polyols and water.[3][4]

This antioxidant is most effective when used in synergy with hindered phenolic antioxidants,

such as Antioxidant 1135 or Antioxidant 1076.[5][6] This combination provides comprehensive

protection against oxidation during polyol storage and the foaming process.[6] The

recommended dosage level of Antioxidant 5057 in flexible polyurethane slabstock foams

typically ranges from 0.1% to 0.4% by weight of the polyol.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3029516?utm_src=pdf-interest
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.specialchem.com/polymer-additives/product/basf-irganox-5057
http://pcc.asia/tintoll/datasheet/antioxidant/PowerNox_5057.pdf
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://camsi-x.com/wp-content/uploads/2024/10/5057-TDS-EN.pdf
https://www.songwon.com/assets/files/news-pdf/are-you-looking-for-ways-to-protect-polyols-used-in-the-production-of-flexible-slabstock-foams/SONGWON_Highlight_Leaflet_SONGNOX-5057_Liquid-aminic-antioxidant_V1.pdf
https://www.chemicalcas.com/cas-68411-46-1-antioxidant-5057-product/
https://www.specialchem.com/adhesives/product/shanghai-deborn-antioxidant-5057
https://www.specialchem.com/adhesives/product/shanghai-deborn-antioxidant-5057
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.specialchem.com/polymer-additives/product/basf-irganox-5057
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Data
The following tables summarize the expected performance of Antioxidant 5057 in a typical

flexible polyurethane slabstock foam formulation. The data is representative and may vary

depending on the specific foam formulation and processing conditions.

Table 1: Scorch Performance in a Low-Density Polyurethane Foam

Formulation
Antioxidant
System

Dosage (php)

Visual Scorch
Rating (1-5,
1=no scorch,
5=severe
scorch)

Core Color
(CIELAB ΔE*)

Control None - 4 25

A Antioxidant 5057 0.3 3 15

B Hindered Phenol 0.3 3 18

C

Antioxidant 5057

+ Hindered

Phenol

0.3 + 0.3 1 5

ΔE represents the total color difference compared to the unaged foam surface.

Table 2: Physical Property Retention after Heat Aging (ASTM D3574, Test K - Dry Heat Aging)

Formulation
Antioxidant
System

Dosage
(php)

Tensile
Strength
Retention
(%)

Elongation
at Break
Retention
(%)

Compressio
n Set (75%)
Retention
(%)

Control None - 65 55 70

A

Antioxidant

5057 +

Hindered

Phenol

0.3 + 0.3 95 90 98
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Table 3: Emission and Fogging Performance (VDA 278)

Formulation
Antioxidant
System

Dosage (php) VOC (µg/g) FOG (µg/g)

Control None - 150 250

A

Antioxidant 5057

+ Hindered

Phenol

0.3 + 0.3 < 100 < 200

Experimental Protocols
Preparation of Flexible Polyurethane Slabstock Foam
This protocol describes the laboratory-scale preparation of a flexible polyurethane foam for

testing the efficacy of Antioxidant 5057.

Materials:

Polyether Polyol (e.g., 3000 MW triol)

Toluene Diisocyanate (TDI 80/20)

Deionized Water

Amine Catalysts (e.g., Dabco 33-LV)

Tin Catalyst (e.g., Stannous Octoate)

Silicone Surfactant

Antioxidant 5057

Hindered Phenolic Antioxidant (e.g., Antioxidant 1135)

Procedure:
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Premix Preparation: In a suitable container, thoroughly mix the polyether polyol, water, amine

catalysts, silicone surfactant, and the antioxidant package (if applicable).

Degassing: Degas the premix under vacuum to remove any dissolved air.

Isocyanate Addition: Add the calculated amount of TDI 80/20 to the premix.

Mixing: Immediately mix the components at high speed (e.g., 2000-3000 rpm) for a specified

time (e.g., 5-10 seconds).

Pouring: Pour the reacting mixture into a pre-heated mold or a cardboard box.

Curing: Allow the foam to rise and cure at ambient temperature for at least 24 hours before

cutting and testing.

Scorch Test (Microwave Simulation Method)
This method simulates the high internal temperatures of a large foam bun that lead to scorch.

Apparatus:

Microwave oven with adjustable power settings.

Foam sample from the core of the cured bun (e.g., 10 cm x 10 cm x 10 cm).

Procedure:

Place the foam sample in the center of the microwave oven.

Microwave the foam at a medium power setting for a predetermined time (e.g., 2-5 minutes)

to achieve an internal temperature of 160-180°C.

After microwaving, allow the foam to cool to room temperature.

Cut the foam sample in half and visually assess the degree of discoloration in the core.

For quantitative analysis, use a colorimeter to measure the CIELAB L, a, and b* values of

the scorched core and the unscorched surface to calculate the color difference (ΔE*).
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Accelerated Heat Aging (ASTM D3574, Test K)
This test evaluates the long-term thermal stability of the foam.

Apparatus:

Forced-air circulating oven.

Specimens for tensile strength, elongation, and compression set testing.

Procedure:

Cut the required test specimens from the cured foam.

Measure the initial physical properties (tensile strength, elongation, compression set)

according to the relevant sections of ASTM D3574.

Place the specimens in the oven at a specified temperature and duration (e.g., 140°C for 22

hours).

After the aging period, remove the specimens and allow them to condition at standard

temperature and humidity for at least 3 hours.

Re-measure the physical properties.

Calculate the percentage retention of each property.

Volatile Organic Compound (VOC) and Fogging (FOG)
Analysis (VDA 278)
This method determines the emissions from the foam, which is critical for automotive and

indoor applications.

Apparatus:

Thermal desorption unit coupled with a gas chromatograph/mass spectrometer (TD-GC/MS).

Procedure:
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A small, precise weight of the foam sample is placed in a thermal desorption tube.

VOC Analysis: The sample is heated to 90°C, and the emitted volatile compounds are

collected on a cold trap. The trap is then rapidly heated, and the compounds are transferred

to the GC/MS for separation and identification.

FOG Analysis: The same sample is then heated to 120°C to release semi-volatile

compounds, which are analyzed similarly to the VOCs.

Quantification is performed using external or internal standards.

Stabilization Mechanism and Experimental Workflow
The following diagrams illustrate the synergistic antioxidant mechanism and the experimental

workflow for evaluating foam stabilization.
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Synergistic Antioxidant Mechanism of Antioxidant 5057 and Hindered Phenol
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Caption: Synergistic antioxidant mechanism.
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Experimental Workflow for Foam Stabilization Evaluation

Foam Formulation
(with and without AO 5057)

Laboratory Scale Foaming

Curing (24h)

Sample Preparation

Scorch Test
(Microwave)

Heat Aging
(ASTM D3574)

Emissions Test
(VDA 278)

Data Analysis and Comparison

Click to download full resolution via product page

Caption: Experimental workflow for evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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